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Compound of Interest

Compound Name: CY5.5-COOH chloride
Cat. No.: B12321000
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core spectroscopic properties
of CY5.5-COOH chloride, a near-infrared (NIR) cyanine dye. Valued for its utility in various
research and drug development applications, including in vivo imaging and fluorescence
microscopy, a thorough understanding of its excitation and emission characteristics is
paramount for its effective implementation. This document outlines its key quantitative data,
provides detailed experimental protocols for spectral characterization, and visualizes the
fundamental principles and workflows.

Core Spectroscopic Data

The spectroscopic properties of CY5.5-COOH chloride can vary slightly depending on the
solvent and measurement conditions. The data presented below is a summary of values
reported across various suppliers and research articles.
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Property Value

Excitation Maximum (Aex) 650 - 684 nm

Emission Maximum (Aem) 695 - 710 nm

Molar Extinction Coeff. (€) 198,000 - 209,000 M~1cm™! at Aex
Fluorescence Quantum Yield (®) ~0.2 in PBS

Chemical Formula CaoHa3CIN202

Molecular Weight 619.23 g/mol

Principles of Fluorescence: Excitation and Emission

The phenomenon of fluorescence is governed by the absorption of light at a specific
wavelength, which excites the molecule to a higher electronic state, followed by the emission of
light at a longer wavelength as the molecule returns to its ground state. This process is often
visualized using a Jablonski diagram.

Fluorescence (Emission)

I
Vibrational Relaxation

(non-radiative)

-

So (Ground State)

—

Absorption (Excitation)

-
| —

S1 (First Excited Singlet State)

T1 (First Excited Triplet State)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b12321000/docs?utm_src=pdf-body-img#cy5-5-cooh-chloride-a-comprehensive-technical-guide-to-its-spectroscopic-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12321000?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Caption: Jablonski diagram illustrating fluorescence.

Experimental Protocols

Accurate determination of the spectroscopic properties of CY5.5-COOH chloride requires
precise experimental procedures. The following are generalized protocols for key
measurements.

Determining Excitation and Emission Spectra

This protocol outlines the steps to measure the excitation and emission spectra of CY5.5-
COOH chloride using a spectrofluorometer.

Materials:
e CY5.5-COOH chloride

e Spectroscopy-grade solvent (e.g., phosphate-buffered saline (PBS), dimethyl sulfoxide
(DMSO0))

o Spectrofluorometer
e Quartz cuvettes (1 cm path length)
¢ Volumetric flasks and pipettes
Procedure:
e Sample Preparation:
o Prepare a stock solution of CY5.5-COOH chloride in a suitable solvent (e.g., DMSO).

o Dilute the stock solution in the desired final solvent (e.g., PBS) to a concentration that
yields an absorbance of approximately 0.05 at the predicted excitation maximum to avoid
inner filter effects.

e Emission Spectrum Measurement:
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o Set the excitation wavelength of the spectrofluorometer to the known absorbance
maximum of CY5.5-COOH chloride (e.g., 675 nm).

o Scan a range of emission wavelengths (e.g., 685 nm to 800 nm).

o The wavelength at which the highest fluorescence intensity is recorded is the emission
maximum (Aem).[1]

o Excitation Spectrum Measurement:

o Set the emission wavelength of the spectrofluorometer to the determined emission
maximum (Aem).

o Scan a range of excitation wavelengths (e.g., 600 nm to 685 nm).

o The wavelength that produces the highest fluorescence intensity is the excitation
maximum (Aex).[1]
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Caption: Workflow for determining fluorescence spectra.
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Determining Molar Extinction Coefficient

The molar extinction coefficient (€) is a measure of how strongly a chemical species absorbs
light at a given wavelength. It is determined using the Beer-Lambert law.

Procedure:

e Prepare a dilution series of CY5.5-COOH chloride in the chosen solvent with known
concentrations.

» Measure the absorbance of each solution at the excitation maximum (Aex) using a
spectrophotometer.

¢ Plot absorbance versus concentration.

» Calculate the molar extinction coefficient from the slope of the resulting line, as defined by
the Beer-Lambert law: A = gcl, where A is absorbance, c is the molar concentration, and | is
the path length of the cuvette (typically 1 cm).

Determining Fluorescence Quantum Yield

The fluorescence quantum yield (®) represents the efficiency of the fluorescence process. The
relative method, using a known standard, is commonly employed.

Procedure:

» Select a suitable fluorescence standard with a known quantum yield and similar spectral
properties to CY5.5-COOH chloride (e.g., Cresyl Violet).

» Prepare solutions of both the standard and CY5.5-COOH chloride with identical absorbance
at the same excitation wavelength.

» Measure the fluorescence emission spectra of both solutions under identical experimental
conditions (e.g., excitation wavelength, slit widths).

 Integrate the area under the emission curves for both the standard and the sample.
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e Calculate the quantum yield of CY5.5-COOH chloride using the following equation:
@ _sample = ®_standard * (I_sample / |_standard) * (n_sample / n_standard)?

Where:
o @ is the quantum yield
o |is the integrated fluorescence intensity

o n is the refractive index of the solvent

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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